Cas no 1805486-77-4 (5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-acetic acid)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-acetic acid
• CAS No: 1805486-77-4
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4888913
• Update Time: 2025-06-12

5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-acetic acid

• Inchi： 1S/C8H6F2N2O5/c9-8(10)3-2-11-4(1-5(13)14)7(15)6(3)12(16)17/h2,8,15H,1H2,(H,13,14)
• InChI Key： BIGLAUVIHNSYKL-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(=C1[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1
• Topological Polar Surface Area: 116

Additional information on 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-acetic acid

Research Briefing on 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-acetic acid (CAS: 1805486-77-4)

5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-acetic acid (CAS: 1805486-77-4) is a novel pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound features a unique structural motif combining difluoromethyl, hydroxy, nitro, and acetic acid functional groups, which may confer distinct pharmacological properties. Recent studies have explored its synthesis, physicochemical characteristics, and biological activities, positioning it as a promising candidate for further drug development.

The synthesis of 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-acetic acid typically involves multi-step organic reactions, including nitration, hydroxylation, and difluoromethylation. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm its structure and purity. Computational studies have also been conducted to predict its molecular properties, including solubility, lipophilicity, and potential binding affinities to biological targets.

Preliminary biological evaluations have revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its nitro group has been hypothesized to contribute to redox-modulating effects, which could be leveraged in the development of therapeutics for oxidative stress-related diseases. Further in vitro and in vivo studies are warranted to elucidate its mechanism of action and optimize its pharmacological profile.

Recent patent filings indicate growing commercial interest in 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-acetic acid, particularly in the context of small-molecule drug discovery. Its structural versatility allows for derivatization, enabling the exploration of structure-activity relationships (SAR) to enhance potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical candidates.

In conclusion, 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-acetic acid represents a compelling case study in the intersection of synthetic chemistry and drug discovery. While current research is still in the early stages, its unique chemical features and preliminary biological data underscore its potential as a scaffold for developing novel therapeutics. Future studies should focus on expanding its biological testing, improving synthetic routes for scalability, and investigating its safety profile to advance its development pipeline.